Cas no 954049-00-4 (N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide)
N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide
- F5023-0088
- N-(4-(N-(3-(2-phenylmorpholino)propyl)sulfamoyl)phenyl)acetamide
- AKOS024490947
- 954049-00-4
- N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide
- VU0630142-1
- N-[4-[3-(2-phenylmorpholin-4-yl)propylsulfamoyl]phenyl]acetamide
-
- Inchi: 1S/C21H27N3O4S/c1-17(25)23-19-8-10-20(11-9-19)29(26,27)22-12-5-13-24-14-15-28-21(16-24)18-6-3-2-4-7-18/h2-4,6-11,21-22H,5,12-16H2,1H3,(H,23,25)
- InChI Key: OKQKSDBSQOCSBP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)NC(C)=O)(NCCCN1CCOC(C2C=CC=CC=2)C1)(=O)=O
Computed Properties
- Exact Mass: 417.17222752g/mol
- Monoisotopic Mass: 417.17222752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 96.1Ų
N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5023-0088-2μmol |
N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide |
954049-00-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0088-5μmol |
N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide |
954049-00-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0088-10μmol |
N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide |
954049-00-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0088-20μmol |
N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide |
954049-00-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0088-1mg |
N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide |
954049-00-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0088-2mg |
N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide |
954049-00-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0088-3mg |
N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide |
954049-00-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0088-4mg |
N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide |
954049-00-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0088-5mg |
N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide |
954049-00-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0088-10mg |
N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide |
954049-00-4 | 10mg |
$79.0 | 2023-09-10 |
N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide
Professional Introduction to N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide and CAS No. 954049-00-4
N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide, identified by the CAS number 954049-00-4, is a specialized compound with significant implications in the field of chemical and biomedical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and therapeutic interventions.
The molecular structure of N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide features a complex arrangement of functional groups, including a phenyl ring substituted with a sulfamoyl group and an amide moiety. The presence of the phenylmorpholine moiety in the compound suggests potential interactions with biological targets, making it a candidate for further exploration in medicinal chemistry.
Recent advancements in chemical biology have highlighted the importance of sulfamoyl-containing compounds in modulating various biological pathways. The sulfamoyl group in N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide may contribute to its pharmacological activity by engaging with specific enzymes or receptors. This has prompted researchers to investigate its potential role in developing novel therapeutic agents.
In the context of drug discovery, the amide group in the compound's structure can serve as a key pharmacophore, influencing its solubility, bioavailability, and interactions with biological targets. The combination of these functional groups makes N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide a promising candidate for further investigation.
Current research in the field of chemical biology has demonstrated that compounds with similar structural motifs can exhibit significant therapeutic effects. For instance, derivatives of phenylmorpholine have been explored for their potential anti-inflammatory and anti-cancer properties. The sulfamoyl group, in particular, has been shown to enhance binding affinity to certain biological targets, which could be leveraged in the design of new drugs.
The synthesis of N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The complexity of its synthesis underscores the compound's significance and the need for advanced synthetic methodologies to optimize its production.
One of the key challenges in working with such complex molecules is ensuring high purity and yield during synthesis. Advances in chromatographic techniques and spectroscopic methods have enabled researchers to achieve greater precision in isolating and characterizing N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide. These techniques are essential for confirming the structural integrity of the compound and preparing it for subsequent biological evaluations.
The pharmacological potential of N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide has not been fully elucidated, but preliminary studies suggest that it may exhibit interesting biological activities. Further research is needed to determine its exact mechanism of action and therapeutic efficacy. In vitro and in vivo studies will be crucial in evaluating its potential as a lead compound for drug development.
In conclusion, N-(4-{3-(2-phenylmorpholin-4-yr)propysulfamoyl}pheny)acetamide (CAS No. 954049-00-
954049-00-4 (N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)